Diphenyl[3-(phenylphosphanyl)propyl]phosphane

• CAS No.: 57322-05-1
• Molecular Formula: C21H22P2
• Molecular Weight: 336.3 g/mol
• IUPAC Name: diphenyl(3-phenylphosphanylpropyl)phosphane
• InChI: InChI=1S/C21H22P2/c1-4-11-19(12-5-1)22-17-10-18-23(20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16,22H,10,17-18H2
• InChI Key: LUFMRDDKBKMJNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)PCCCP(C2=CC=CC=C2)C3=CC=CC=C3

Description

Diphenyl[3-(phenylphosphanyl)propyl]phosphane is a useful research compound. Its molecular formula is C21H22P2 and its molecular weight is 336.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a Schlenk flask were placed phenylphosphine (3.3806 g, 30.71 mmol) with THF (60 ml) and chilled to −30° C. in a freezer over 30 minutes. To this solution was added lithium diisopropylamide (16 ml, 32.16 mmol) and the resulting solution was allowed to warm to room temperature while stirring. In a 250 ml Schlenk flask was placed (C6H5)2P(CH2)3Cl (7.9089 g, 30.1 mmol) in 100 ml THF and the solution was cooled to −78° C. The lithium phenylphosphide solution was added to the (C6H5)2P(CH2)3Cl solution at such a rate that the temperature of the solution remained constant at −78° C. After addition, the solution was slowly warmed to room temperature. Degassed DI water (0.2 ml) was added to the dark orange solution. The color changed to yellow-orange. The solvents were removed in vacuo. The resulting gel was dissolved in toluene and filtered through Celite. Toluene was then removed in vacuo, leaving an orange-yellow oil. Yield: 10.0 g (99.1%). 31P{1H} NMR (CDCl3, 122 MHz, δppm: −16.30 and −52.86 (>99% pure). 1H NMR (CDCl3, 400 MHz, δ: 1.58–2.15 (3 complex peaks integrated to ˜7Hs), 4.12 (d of t, H—P) and 7.26–7.43 (complex pattern).